Cas no 1206186-92-6 (5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

5-Ethylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a bicyclic heterocyclic compound featuring a fused pyrrolidine and piperidine scaffold with a ketone functionality at the 1,3-positions. This structure exhibits significant potential as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting the central nervous system (CNS) due to its rigid, nitrogen-rich framework. The ethyl substitution enhances lipophilicity, potentially improving blood-brain barrier permeability. Its stereochemistry and conformational rigidity make it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound's stability under physiological conditions and compatibility with common synthetic transformations further highlight its utility in drug discovery pipelines.

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione structure

1206186-92-6 structure

Product Name:5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione

CAS No:1206186-92-6

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:1101737

PubChem ID:131067536

Update Time:2025-07-02

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

- 5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione
- 1206186-92-6
- 5-Ethyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione
- EN300-718991
- Inchi： 1S/C9H14N2O2/c1-2-11-4-3-6-7(5-11)9(13)10-8(6)12/h6-7H,2-5H2,1H3,(H,10,12,13)
- InChI Key： JHCMXOWOYSMTOR-UHFFFAOYSA-N
- SMILES： O=C1C2CCN(CC)CC2C(N1)=O

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 49.4Å²

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-718991-1.0g	5-ethyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione	1206186-92-6		1g	$0.0	2023-06-07

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Related Literature

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1206186-92-6 (5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione) Related Products

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